Cas no 2386180-32-9 (1-(benzyloxy)carbonyl-4-(trifluoromethyl)piperidine-2-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(trifluoromethyl)piperidine-2-carboxylic acid
• CAS No: 2386180-32-9
• MF: C₁₅H₁₆F₃NO₄
• MW: 331.287055015564
• MDL: MFCD32864129
• CID: 5155358
• PubChem ID: 77306583
• Update Time: 2025-06-08

1-(benzyloxy)carbonyl-4-(trifluoromethyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-benzyl ester
• 1-(benzyloxy)carbonyl-4-(trifluoromethyl)piperidine-2-carboxylic acid

• MDL： MFCD32864129
• Inchi： 1S/C15H16F3NO4/c16-15(17,18)11-6-7-19(12(8-11)13(20)21)14(22)23-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,20,21)
• InChI Key： DFPRYGKQAKFNLF-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(C(F)(F)F)CC1C(O)=O

Additional information on 1-(benzyloxy)carbonyl-4-(trifluoromethyl)piperidine-2-carboxylic acid

1-(Benzyloxy)carbonyl-4-(Trifluoromethyl)piperidine-2-carboxylic acid: A Comprehensive Overview

1-(Benzyloxy)carbonyl-4-(trifluoromethyl)piperidine-2-carboxylic acid (CAS No. 2386180-32-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The molecular formula of 1-(benzyloxy)carbonyl-4-(trifluoromethyl)piperidine-2-carboxylic acid is C₁₇H₁₆F₃NO₄, with a molecular weight of approximately 357.31 g/mol. The compound features a piperidine ring substituted with a trifluoromethyl group at the 4-position and a benzyloxycarbonyl group at the 1-position. The carboxylic acid moiety at the 2-position adds to its functional versatility. These structural elements contribute to the compound's unique chemical and biological properties, making it an interesting target for both academic and industrial research.

Synthesis Methods

The synthesis of 1-(benzyloxy)carbonyl-4-(trifluoromethyl)piperidine-2-carboxylic acid involves several well-established organic reactions. One common approach is the sequential transformation of a piperidine derivative through protection, substitution, and deprotection steps. For instance, starting from 4-trifluoromethylpiperidine, the benzyloxycarbonyl group can be introduced via a carbonylation reaction followed by selective deprotection to yield the final product. Recent advancements in catalytic methods have further optimized these synthetic routes, enhancing both yield and purity.

Biological Activities and Applications

1-(Benzyloxy)carbonyl-4-(trifluoromethyl)piperidine-2-carboxylic acid has been studied for its potential therapeutic applications in various diseases. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For example, studies have shown that this compound can effectively inhibit certain proteases, making it a potential candidate for treating conditions such as cancer and inflammatory disorders.

In addition to enzyme inhibition, 1-(benzyloxy)carbonyl-4-(trifluoromethyl)piperidine-2-carboxylic acid has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that the compound may have therapeutic potential in conditions such as rheumatoid arthritis and other autoimmune diseases.

Clinical Trials and Future Directions

The promising preclinical results of 1-(benzyloxy)carbonyl-4-(trifluoromethyl)piperidine-2-carboxylic acid have led to increased interest in advancing its development into clinical trials. Several phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in human subjects. Early results have been encouraging, with no significant adverse effects reported at therapeutic doses.

Further research is focused on optimizing the delivery methods and formulations of 1-(benzyloxy)carbonyl-4-(trifluoromethyl)piperidine-2-carboxylic acid. Nanoparticle-based delivery systems are being explored to enhance its bioavailability and target specificity. Additionally, combination therapies involving this compound with other drugs are being investigated to maximize therapeutic efficacy while minimizing side effects.

Conclusion

1-(Benzyloxy)carbonyl-4-(trifluoromethyl)piperidine-2-carboxylic acid (CAS No. 2386180-32-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing treatments in various medical fields.